Cas no 1805443-75-7 (3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol
• CAS No: 1805443-75-7
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4864460
• Update Time: 2025-07-25

3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-4-1-3(2-13)5(6(9)10)11-7(4)12(14)15/h1,6,13H,2H2
• InChI Key： NNKIHZHLNQUUNL-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(C(F)F)C(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Additional information on 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol

Comprehensive Overview of 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol (CAS No. 1805443-75-7)

3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol (CAS No. 1805443-75-7) is a specialized chemical compound widely recognized for its unique structural properties and applications in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by the presence of a bromine atom, a difluoromethyl group, and a nitro substituent, which collectively enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science, making it a topic of significant interest in modern scientific discussions.

The molecular structure of 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol features a pyridine core substituted with a bromine atom at the 3-position, a difluoromethyl group at the 6-position, and a nitro group at the 2-position. The 5-methanol moiety further adds to its versatility, enabling it to participate in various chemical reactions such as nucleophilic substitutions and cross-coupling reactions. This compound is often explored in the context of heterocyclic chemistry, a field that has gained traction due to its relevance in developing novel therapeutics and functional materials.

In recent years, the demand for fluorinated compounds like 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol has surged, driven by their enhanced metabolic stability and bioavailability in drug design. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of pharmaceutical candidates. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the behavior of a hydroxyl or methyl group while offering unique electronic effects, making it valuable for optimizing drug molecules.

Another area of interest is the compound’s potential role in agrochemical innovation. The nitropyridine scaffold is frequently employed in the development of pesticides and herbicides due to its ability to interact with biological targets selectively. Researchers are actively investigating how modifications to the 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol structure could lead to more effective and environmentally friendly crop protection agents, aligning with the global push for sustainable agriculture.

From a synthetic perspective, 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol serves as a versatile intermediate. Its bromo and nitro substituents make it amenable to further functionalization, enabling the creation of diverse derivatives for high-throughput screening in drug discovery. This adaptability is crucial for addressing contemporary challenges in precision medicine and targeted therapy, where tailored molecular designs are essential.

The compound’s CAS No. 1805443-75-7 is frequently searched in academic and industrial databases, reflecting its growing importance in chemical research. Its applications extend beyond pharmaceuticals and agrochemicals, with potential uses in materials science, such as the development of organic electronic materials or fluorescent probes. These interdisciplinary applications highlight its relevance in cutting-edge scientific advancements.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-nitropyridine-5-methanol (CAS No. 1805443-75-7) is a multifaceted compound with broad applicability in modern chemistry. Its structural features, including the bromo, difluoromethyl, and nitro groups, make it a valuable tool for researchers exploring new frontiers in drug development, agrochemicals, and functional materials. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future breakthroughs.